5-{2-[2-(4-bromophenoxy)ethoxy]-5-nitrobenzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[[2-[2-(4-bromophenoxy)ethoxy]-5-nitrophenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H13BrN2O5S2/c19-12-1-4-14(5-2-12)25-7-8-26-15-6-3-13(21(23)24)9-11(15)10-16-17(22)20-18(27)28-16/h1-6,9-10H,7-8H2,(H,20,22,27)/b16-10+
• InChI Key: BDRWKIOJKJOYEO-MHWRWJLKSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCOC2=C(C=C(C=C2)[N+](=O)[O-])C=C3C(=O)NC(=S)S3)Br
• Isomeric SMILES: C1=CC(=CC=C1OCCOC2=C(C=C(C=C2)[N+](=O)[O-])/C=C/3\C(=O)NC(=S)S3)Br
• Molecular Formula: C18H13BrN2O5S2
• Molecular Weight: 481.3 g/mol

Description

The compound “5-{2-[2-(4-bromophenoxy)ethoxy]-5-nitrobenzylidene}-2-thioxo-1,3-thiazolidin-4-one” is a complex organic molecule. It contains a thiazolidinone ring, which is a heterocyclic compound containing both sulfur and nitrogen in the ring. This structure is often found in various pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazolidinone ring, a nitro group attached to a benzene ring, and a bromophenoxy group. The presence of these functional groups would likely confer specific chemical properties to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the nitro group might undergo reduction reactions, while the bromine atom could be involved in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the polar nitro group and the bromophenoxy group could influence its solubility in different solvents.

Safety and Hazards

As with any chemical compound, handling “5-{2-[2-(4-bromophenoxy)ethoxy]-5-nitrobenzylidene}-2-thioxo-1,3-thiazolidin-4-one” would require appropriate safety measures. The specific safety and hazard information would depend on various factors including its reactivity, toxicity, and environmental impact.

Future Directions

The potential applications of this compound would likely depend on its biological activity. Given the known activities of related thiazolidinone compounds, it could be of interest in the development of new pharmaceuticals or biologically active compounds.